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Compound of Interest

Compound Name: Ethyl linoleate-13C18

Cat. No.: B3026068 Get Quote

Essential Safety and Handling Guide for Ethyl
Linoleate-13C18
This guide provides crucial safety and logistical information for the handling and disposal of

Ethyl linoleate-13C18, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure the safe execution of

experimental work.

Physicochemical and Hazard Information
A summary of the key quantitative data and hazard classifications for Ethyl linoleate and its

13C18 labeled form is presented below. Note that safety classifications may vary depending on

the supplier and if the compound is supplied in a solvent.
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Property Ethyl Linoleate
Linoleic Acid-13C18 ethyl
ester (in solvent)

CAS Number 544-35-4[1] Not explicitly available

Molecular Formula C20H36O2 13C18C2H36O2

Boiling Point 224 °C @ 23 hPa[2] Not available

Density 0.876 g/cm3 @ 25 °C[2] Not available

Flash Point 113 °C (closed cup) Not available

GHS Classification Causes skin irritation[1][3]
Highly flammable liquid and

vapor[4]

Hazard Statements H315: Causes skin irritation[3]
H225: Highly flammable liquid

and vapor[4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following experimental protocol is mandatory for the safe handling of Ethyl
linoleate-13C18.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear safety glasses with side shields, chemical splash goggles, or

a full-face shield. An emergency eye wash station must be readily accessible.[1]

Skin Protection:

Wear a lab coat.[1]

Impervious gloves, such as nitrile gloves, are required. Inspect gloves for integrity before

each use.[1]

Avoid wearing protective garments in common areas.[1]
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Respiratory Protection: Generally not required for standard laboratory operations. However,

if there is a risk of aerosol formation or for spill cleanup, a tight-fitting full-face respirator with

HEPA filters should be used.[1]

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the material as a flammable liquid.

Ensure that all containers are kept tightly closed when not in use.[4]

Use explosion-proof electrical, ventilating, and lighting equipment if large quantities of the

flammable solution are being handled.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly and that the work

area is clean and uncluttered.

Dispensing:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling

area.[4]

When transferring, cover all containers for solutions to minimize vapors.[1]

For the flammable form, use only non-sparking tools.

Post-Handling:

Wash hands thoroughly after handling the substance.[1][3]

Decontaminate all work surfaces after use.

Take off contaminated clothing and wash it before reuse.[1][3]
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Disposal Plan: Waste Management Protocol
Proper disposal of Ethyl linoleate-13C18 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste containing Ethyl linoleate-13C18, including unused material,

contaminated consumables (e.g., pipette tips, gloves), and rinsates, in a designated,

properly labeled, and sealed waste container.

The waste container should be clearly marked with the chemical name ("Ethyl linoleate-
13C18") and relevant hazard symbols (e.g., "Flammable Liquid," "Irritant").

Container Management:

Do not dispose of the chemical in drains or with general laboratory waste.[2]

Place absorbed spill material into a suitable clean, dry, closed container for disposal.[5]

Institutional Guidelines: Follow all local, state, and federal regulations for the disposal of

chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.

Emergency Procedures
In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.[1]

In Case of Eye Contact: Rinse the eyes with plenty of water. If contact lenses are present,

remove them.[2]

In Case of Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if

feeling unwell.[2]

In Case of Inhalation: Move the person to fresh air.[2]

In Case of a Spill:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3026068?utm_src=pdf-body
https://www.benchchem.com/product/b3026068?utm_src=pdf-body
https://www.benchchem.com/product/b3026068?utm_src=pdf-body
https://www.benchchem.com/product/b3026068?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/SIGMA/L1751
https://pim-resources.coleparmer.com/sds/85359.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1265843.pdf
https://www.sigmaaldrich.com/US/en/sds/SIGMA/L1751
https://www.sigmaaldrich.com/US/en/sds/SIGMA/L1751
https://www.sigmaaldrich.com/US/en/sds/SIGMA/L1751
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., sand, diatomite, universal

binders).

Collect the absorbed material and place it in a sealed container for disposal.

Visual Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of Ethyl Linoleate-13C18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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